ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[1-(4-fluorophenyl)-2,5-dioxopyrrolidin-3-yl]piperidine-4-carboxylate
• InChI: InChI=1S/C18H21FN2O4/c1-2-25-18(24)12-7-9-20(10-8-12)15-11-16(22)21(17(15)23)14-5-3-13(19)4-6-14/h3-6,12,15H,2,7-11H2,1H3
• InChI Key: WZXXSNXDAQWSTJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2CC(=O)N(C2=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H21FN2O4
• Molecular Weight: 348.4 g/mol

Description

Ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate (EFDP) is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, chemistry, and material science. EFDP is a derivative of pyrrolidine and piperidine, which are cyclic amines with important biological and pharmacological properties.

Mechanism of Action

The mechanism of action of ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate is not fully understood, but it is believed to involve modulation of the GABAergic system and inhibition of voltage-gated sodium channels. ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has been shown to enhance the activity of GABA, which is the main inhibitory neurotransmitter in the brain. ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate also blocks the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects
ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has been shown to have several biochemical and physiological effects in animal models. ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has been shown to increase the levels of GABA in the brain, which leads to a decrease in neuronal excitability and a reduction in seizure activity. ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has also been shown to decrease the release of dopamine in the brain, which may contribute to its potential as a treatment for drug addiction. ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has been shown to have analgesic effects in animal models, which may be due to its inhibition of voltage-gated sodium channels.

Advantages and Limitations for Lab Experiments

Ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has several advantages for lab experiments. ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate is relatively easy to synthesize and purify, and it has a high yield. ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate is also stable under normal laboratory conditions and can be stored for extended periods of time without degradation. However, ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has some limitations for lab experiments. ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate is not very soluble in water, which can make it difficult to use in some experiments. ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate also has limited stability in acidic or basic conditions, which can limit its use in some reactions.

Future Directions

There are several future directions for research on ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate. One area of interest is the development of ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate as a potential treatment for drug addiction and withdrawal symptoms. Another area of interest is the investigation of the mechanism of action of ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate and the identification of its molecular targets. ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate could also be used as a building block for the synthesis of more complex molecules with unique properties. Finally, ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate could be used to prepare thin films and coatings with specific properties for various applications in material science.

Synthesis Methods

The synthesis of ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate involves the reaction of 4-fluorophenylacetic acid with ethyl 4-piperidinecarboxylate in the presence of thionyl chloride to form 4-fluorophenylacetyl piperidine ethyl ester. This compound is then reacted with pyrrolidine-2,5-dione in the presence of triethylamine to form ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate. The overall yield of ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate is around 50%, and the purity can be increased by recrystallization or chromatography.

Scientific Research Applications

Ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has been studied extensively for its potential applications in various fields. In medicine, ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has been shown to have anticonvulsant, analgesic, and anxiolytic effects in animal models. ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has also been investigated as a potential treatment for drug addiction and withdrawal symptoms. In chemistry, ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has been used as a building block for the synthesis of more complex molecules. In material science, ethyl 1-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxylate has been used to prepare thin films and coatings with unique properties.